Cas no 2296450-90-1 (4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine
• CAS No: 2296450-90-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 5891841
• PubChem ID: 145103282
• Update Time: 2025-05-20

4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2296450-90-1
• 4-chloro-2-(2-methoxyethoxy)-6-methylpyrimidine
• EN300-3977716
• 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine

• Inchi： 1S/C8H11ClN2O2/c1-6-5-7(9)11-8(10-6)13-4-3-12-2/h5H,3-4H2,1-2H3
• InChI Key： DGYOZUGOXIQSKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)OCCOC

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.2Ų

Additional information on 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine

Introduction to 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine (CAS No: 2296450-90-1)

4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 2296450-90-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyrimidine derivative has garnered attention due to its versatile structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and methoxyethoxy substituents, along with a methyl group at the 6-position, imparts unique reactivity that is exploited in modern synthetic methodologies.

The compound's structure, characterized by a pyrimidine core, is a cornerstone in medicinal chemistry. Pyrimidines are heterocyclic aromatic compounds that mimic nucleic acid bases, making them crucial in the development of drugs targeting DNA and RNA interactions. The specific modifications in 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine enhance its utility as a building block for more complex pharmacophores. The chloro group at the 4-position facilitates nucleophilic substitution reactions, while the 2-methoxyethoxy side chain introduces hydrophilicity and potential for further functionalization.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based therapeutic agents. This compound has been explored in several contexts, particularly in the synthesis of kinase inhibitors and antiviral drugs. Its structural motif is reminiscent of several FDA-approved medications, underscoring its importance in drug discovery pipelines. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders.

One of the most compelling aspects of 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine is its role as a precursor in the development of small molecule inhibitors targeting viral enzymes. The pyrimidine scaffold is a common feature in antiviral drugs due to its ability to interact with viral polymerases and proteases. Researchers have leveraged the reactivity of this compound to design molecules that disrupt viral replication cycles. Notably, modifications to the methoxyethoxy group have been found to enhance binding affinity and selectivity against specific viral targets, paving the way for new treatment strategies.

The agrochemical sector has also benefited from the exploration of this compound. Pyrimidine derivatives are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental stability. The structural features of 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine make it a suitable candidate for generating novel agrochemicals with improved performance profiles. Recent studies have demonstrated its utility in synthesizing compounds that exhibit potent activity against resistant weed species while maintaining low toxicity to non-target organisms.

The synthetic pathways involving 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine are another area of intense interest. The compound serves as a versatile intermediate that can be further functionalized through various organic transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the 5-position of the pyrimidine ring. These modifications have led to the discovery of new scaffolds with enhanced pharmacological properties.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine. Molecular modeling studies have provided insights into how structural changes influence biological activity, enabling rational design of next-generation compounds. For instance, virtual screening techniques have been used to identify potential leads with optimized binding affinities for therapeutic targets. This approach has significantly reduced the time and cost associated with hit identification and optimization.

The environmental impact of using 4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine as an intermediate has also been carefully evaluated. Modern synthetic protocols emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts. Catalytic methods and solvent-free reactions have been explored to enhance sustainability without compromising yield or purity. These efforts align with global initiatives to promote environmentally responsible chemical synthesis.

Future directions in research on this compound include exploring its potential in other therapeutic areas such as oncology and neurology. The pyrimidine core's ability to interact with biological macromolecules makes it a promising candidate for developing targeted therapies against cancer and neurodegenerative diseases. Additionally, investigating its role in epigenetic modulation could open new avenues for treating chronic conditions characterized by dysregulated gene expression.

In conclusion,4-Chloro-2-(2-methoxyethoxy)-6-methylpyrimidine (CAS No: 2296450-90-1) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic manipulations, leading to novel biologically active molecules. Ongoing research continues to uncover its potential in addressing unmet medical needs while adhering to sustainable practices. As our understanding of molecular interactions deepens, this compound is poised to remain a key player in drug discovery and development efforts worldwide.